Cas no 2097922-37-5 (3-(4-ethoxybenzoyl)-4-4-(4-methoxyphenyl)piperazin-1-ylquinoline hydrochloride)

• Product Name: 3-(4-ethoxybenzoyl)-4-4-(4-methoxyphenyl)piperazin-1-ylquinoline hydrochloride
• CAS No: 2097922-37-5
• MF: C₂₉H₃₀ClN₃O₃
• MW: 504.01980638504
• CID: 6378339
• PubChem ID: 126855097
• Update Time: 2025-08-01

3-(4-ethoxybenzoyl)-4-4-(4-methoxyphenyl)piperazin-1-ylquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxybenzoyl)-4-4-(4-methoxyphenyl)piperazin-1-ylquinoline hydrochloride
• F6548-2316
• (4-ethoxyphenyl)-[4-[4-(4-methoxyphenyl)piperazin-1-yl]quinolin-3-yl]methanone;hydrochloride
• 3-(4-ethoxybenzoyl)-4-[4-(4-methoxyphenyl)piperazin-1-yl]quinoline hydrochloride
• AKOS032466817
• 2097922-37-5

• Inchi： 1S/C29H29N3O3.ClH/c1-3-35-24-12-8-21(9-13-24)29(33)26-20-30-27-7-5-4-6-25(27)28(26)32-18-16-31(17-19-32)22-10-14-23(34-2)15-11-22;/h4-15,20H,3,16-19H2,1-2H3;1H
• InChI Key： ROEZAKZJLMZHND-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)OCC)C1=CN=C2C=CC=CC2=C1N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 503.1975695g/mol
• Monoisotopic Mass: 503.1975695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9Ų

Additional information on 3-(4-ethoxybenzoyl)-4-4-(4-methoxyphenyl)piperazin-1-ylquinoline hydrochloride

3-(4-Ethoxybenzoyl)-4-(4-methoxyphenyl)piperazin-1-ylquinoline Hydrochloride: A Comprehensive Overview

3-(4-Ethoxybenzoyl)-4-(4-methoxyphenyl)piperazin-1-ylquinoline hydrochloride, identified by the CAS number 2097922-37-5, is a complex organic compound with significant potential in the field of pharmacology and drug development. This compound, which belongs to the class of quinoline derivatives, has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates a quinoline core, a piperazine ring, and aromatic substituents, making it a versatile candidate for various therapeutic applications.

The structural composition of this compound is characterized by the presence of a quinoline moiety, which serves as a scaffold for various bioactive molecules. The piperazine ring, a six-membered nitrogen-containing heterocycle, is known for its ability to enhance drug absorption and bioavailability. Additionally, the ethoxybenzoyl and methoxyphenyl substituents contribute to the compound's pharmacokinetic properties and selectivity. These features collectively make this compound a valuable asset in the development of novel therapeutics.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research has demonstrated that the quinoline-based structure exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, the compound's ability to modulate cellular signaling pathways has been explored in preclinical models of cancer, showing promising results in terms of tumor growth inhibition and apoptosis induction.

In terms of synthesis, this compound can be synthesized through a multi-step process involving coupling reactions and cyclization. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, ensuring its suitability for biological testing. The synthesis process typically involves the preparation of intermediate compounds such as benzoylated derivatives and piperazine precursors, which are then combined to form the final product.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption characteristics and moderate plasma stability, making it a viable candidate for oral administration. Additionally, its metabolism and excretion pathways have been investigated, providing insights into its safety profile and potential for drug-drug interactions.

In conclusion, 3-(4-Ethoxybenzoyl)-4-(4-methoxyphenyl)piperazin-1-ylquinoline hydrochloride, with its unique structural features and promising biological activities, represents a significant advancement in the field of medicinal chemistry. Its potential applications in treating various diseases underscore its importance as a research tool and therapeutic candidate. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative drug development.